1H-Imidazo[4,5-c]pyridine, 2-(2,4-dimethoxyphenyl)-1-methyl-

• IUPAC Name: 2-(2,4-dimethoxyphenyl)-1-methylimidazo[4,5-c]pyridine
• InChI: InChI=1S/C15H15N3O2/c1-18-13-6-7-16-9-12(13)17-15(18)11-5-4-10(19-2)8-14(11)20-3/h4-9H,1-3H3
• InChI Key: VVQYNKFYEATCEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=NC=C2)N=C1C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C15H15N3O2
• DSSTOX Substance ID: DTXSID80357145
• Molecular Weight: 269.30 g/mol
• CAS RN: 87359-59-9

Description

This compound belongs to the class of organic compounds known as imidazo-[4,5-c]pyridines. These are organic heterocyclic compounds containing an imidazo-[4,5-c]pyridine ring system.

Synthesis Analysis

The synthesis of imidazo [4,5-c]pyridines analogues was achieved by reacting 3,4-diaminopyridine or 2,3-diaminopyridine with Na2S2O5 adduct of corresponding benzaldehydes. Alkylation of compounds using 4-chlorobenzyl and/or butyl bromide under basic conditions (K2CO3, DMF) predominantly resulted in the formation of N5 regioisomers.

Molecular Structure Analysis

The optimized molecular structure and its molecular orbital [highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO)] were obtained by the b3lyp/6–31G method, which is considered an efficient and reliable method to deal with quantum chemical problems.

Chemical Reactions Analysis

The N5,4,3 -regioisomeric structures were confirmed using 2D-NOESY (Nuclear Overhauser Effect Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) spectra. The reactions proceeded smoothly with a broad scope of substrates providing the expected products in good to excellent yields under an atom-economical pathway.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from the NMR data. For example, the 1H NMR data shows various peaks corresponding to the different types of protons present in the molecule.

Mechanism of Action

Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc. They are known to play a crucial role in numerous disease conditions.

Future Directions

Imidazopyridines are widely used in medicinal chemistry due to their potent biological activities. They have shown promising activities in various fields such as anti-cancer, anti-viral, anti-inflammatory, sedative hypnotic, anti-diabetic, anti-hypertensive and other pharmacological properties. Therefore, future research could focus on exploring these properties further and developing new drugs based on this compound.